Cas no 2228802-53-5 (1,1-difluoro-2-methyl-3-(2,4,5-trimethylphenyl)propan-2-amine)

• Product Name: 1,1-difluoro-2-methyl-3-(2,4,5-trimethylphenyl)propan-2-amine
• CAS No: 2228802-53-5
• MF: C₁₃H₁₉F₂N
• MW: 227.293470621109
• CID: 6046966
• PubChem ID: 165630353
• Update Time: 2025-10-28

1,1-difluoro-2-methyl-3-(2,4,5-trimethylphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-methyl-3-(2,4,5-trimethylphenyl)propan-2-amine
• 2228802-53-5
• EN300-1943579

• Inchi： 1S/C13H19F2N/c1-8-5-10(3)11(6-9(8)2)7-13(4,16)12(14)15/h5-6,12H,7,16H2,1-4H3
• InChI Key： UAXIYNBHDNGWIQ-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1C=C(C)C(C)=CC=1C)N)F

Computed Properties

• Exact Mass: 227.14855593g/mol
• Monoisotopic Mass: 227.14855593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 1,1-difluoro-2-methyl-3-(2,4,5-trimethylphenyl)propan-2-amine

Professional Introduction to 1,1-difluoro-2-methyl-3-(2,4,5-trimethylphenyl)propan-2-amine (CAS No: 2228802-53-5)

The compound 1,1-difluoro-2-methyl-3-(2,4,5-trimethylphenyl)propan-2-amine, identified by the CAS number 2228802-53-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework featuring a difluoro-substituted amine group and a trimethylphenyl moiety, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of fluorine atoms and the specific aromatic substitution pattern contributes to its distinct chemical properties, making it a subject of intense research interest.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds, owing to their ability to enhance metabolic stability, binding affinity, and overall pharmacological activity. The difluoro group in 1,1-difluoro-2-methyl-3-(2,4,5-trimethylphenyl)propan-2-amine is particularly noteworthy, as it has been shown to modulate the electronic distribution of the molecule, thereby influencing its interactions with biological targets. This modulation is critical in the design of drugs that require precise targeting and minimal off-target effects.

The trimethylphenyl substituent further contributes to the compound's complexity and functionality. This aromatic ring system not only provides a stable scaffold for further derivatization but also introduces steric and electronic effects that can be leveraged to optimize pharmacokinetic profiles. The combination of these structural elements makes 1,1-difluoro-2-methyl-3-(2,4,5-trimethylphenyl)propan-2-amine a versatile building block for the synthesis of novel therapeutic agents.

Recent studies have highlighted the compound's potential in the development of treatments for various neurological and inflammatory disorders. The amine functionality serves as a key pharmacophore, enabling interactions with receptors and enzymes involved in pathophysiological processes. Researchers have observed that modifications around this core structure can lead to compounds with enhanced efficacy and reduced side effects. For instance, derivatives of this molecule have shown promise in preclinical models for conditions such as Alzheimer's disease and chronic inflammation.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their incorporation into drug molecules often leads to improved bioavailability and prolonged half-life. In the case of 1,1-difluoro-2-methyl-3-(2,4,5-trimethylphenyl)propan-2-amine, the fluorine atoms are strategically positioned to influence both electronic and steric properties. This dual influence allows for fine-tuning of the compound's behavior in biological systems, making it an attractive candidate for further investigation.

Advances in synthetic methodologies have also facilitated the efficient preparation of complex fluorinated amine derivatives like 1,1-difluoro-2-methyl-3-(2,4,5-trimethylphenyl)propan-2-amine. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorochemical transformations have enabled chemists to construct intricate molecular frameworks with high precision. These advancements are crucial for exploring the full therapeutic potential of this class of compounds.

The pharmacological profile of 1,1-difluoro-2-methyl-3-(2,4,5-trimethylphenyl)propan-2-amine is further illuminated by its interaction with biological targets. Studies using computational modeling have predicted that this molecule may bind to proteins involved in signal transduction pathways relevant to neurological disorders. Experimental validation through techniques such as X-ray crystallography has confirmed these predictions, providing insights into how the compound exerts its effects at the molecular level.

Moreover，the compound's stability under various conditions is another area of interest. Fluorinated amines are known for their resistance to hydrolysis and oxidation，which enhances their suitability for long-term therapeutic use。The specific environment created by the difluoro and trimethylphenyl groups likely contributes to this stability，making 1，1-difluoro-2-methyl—3-(2，4，5-trimethylphenyl)propan—2—amine a robust candidate for further clinical development。

As research continues，the applications of 1，1-difluoro— 。